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Compound of Interest

Compound Name: HC-1310

cat. No.: B15572210

This technical guide provides an in-depth analysis of the solubility and stability of HC-1310, a
C5 aliphatic hydrocarbon resin. The information is intended for researchers, scientists, and
professionals in the field of drug development and materials science who require a thorough
understanding of the physicochemical properties of this polymer. The data presented is based
on publicly available information for C5 aliphatic hydrocarbon resins and a representative
technical data sheet for a closely related product, ExxonMobil ESCOREZ™ 1310 LC.

Introduction to HC-1310

HC-1310 is a low molecular weight, aliphatic hydrocarbon resin derived from the polymerization
of C5 fractions from petroleum cracking.[1] It is characterized by its light color and narrow
molecular weight distribution.[2][3] These properties make it a versatile tackifier in a variety of
adhesive and sealant formulations, where it is used to enhance adhesion and modify
rheological properties. Its compatibility with a wide range of polymers, including ethylene-vinyl
acetate (EVA), styrene-isoprene-styrene (SIS) block copolymers, and natural rubber, is a key
feature.[3][4][5]

Solubility Data

C5 aliphatic hydrocarbon resins like HC-1310 are nonpolar and therefore exhibit good solubility
in a range of organic solvents. They are, however, insoluble in water.[1] The solubility is
influenced by the type of solvent, the specific molecular structure of the resin, and the
temperature.[1]

Qualitative Solubility:
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HC-1310 and similar C5 resins are generally soluble in:

Aliphatic Hydrocarbons: (e.g., hexane, heptane)

Aromatic Hydrocarbons: (e.g., toluene, xylene)[1][4][6]

Esters: (e.g., ethyl acetate, butyl acetate)[1][4][6]

Ketones: (e.g., acetone, methyl ethyl ketone)[1][4][6]

Chlorinated Solvents[4]
Quantitative Solubility Data:

Specific quantitative solubility data for HC-1310 is not readily available in public literature. The
following table provides representative physical properties for ExxonMobil ESCOREZ™ 1310
LC, which can be considered a close analogue.

Property Value Test Method
Softening Point 91.0.97.0°C ExxonMobil Method (based on
ASTM D-6090-97)

Melt Viscosity @ 160°C 750 mPa:s ExxonMobil Method

Molecular Weight (Mn) 1200 g/mol ExxonMobil Method

Molecular Weight (Mw) 1900 g/mol ExxonMobil Method

Glass Transition Temp. 47 °C ExxonMobil Method

Color (Yellowness Index) <40 ExxonMobil Method

Wax Cloud Point <90 °C ExxonMobil Method

Data sourced from ExxonMobil ESCOREZ™ 1310 LC Technical Data Sheet.

Stability Data
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The stability of tackifier resins like HC-1310 is critical for the performance and shelf-life of the
final adhesive product. Stability can be affected by exposure to heat, oxygen, and light.

General Stability Profile:

e Storage: It is recommended to store HC-1310 in a cool, ventilated, and dry place, with a
recommended temperature not exceeding 40°C.[7]

« Shelf Life: The typical shelf life is stated as one year when stored under recommended
conditions.[7]

Quantitative Stability Data:

The following stability data is for the representative product, ExxonMobil ESCOREZ™ 1310
LC.

Property Value Test Condition Test Method

Thermal Color

N 103 YI 5 hours @ 175°C ExxonMobil Method
Stability

Data sourced from ExxonMobil ESCOREZ™ 1310 LC Technical Data Sheet.

Experimental Protocols

The following are detailed methodologies for key experiments to determine the solubility and
stability of HC-1310.

Solubility Determination

Objective: To qualitatively and quantitatively determine the solubility of HC-1310 in various
organic solvents.

Methodology (based on ASTM D3132):

» Solvent Selection: A range of solvents with varying polarity will be selected (e.g., toluene,
hexane, ethyl acetate, acetone, ethanol, and water).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15572210?utm_src=pdf-body
https://www.benchchem.com/product/b15572210?utm_src=pdf-body
https://www.specialchem.com/adhesives/product/exxonmobil-chemical-escorez-1310lc
https://www.specialchem.com/adhesives/product/exxonmobil-chemical-escorez-1310lc
https://www.benchchem.com/product/b15572210?utm_src=pdf-body
https://www.benchchem.com/product/b15572210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sample Preparation: A known weight of HC-1310 resin is added to a known volume of each
solvent in a sealed container at room temperature. A typical starting concentration would be
10% (w/v).

Dissolution: The mixtures are agitated using a magnetic stirrer or shaker until the resin is
fully dissolved or until it is clear that it will not dissolve further. Gentle heating may be applied
to expedite dissolution, but the final solubility should be determined at a specified
temperature (e.g., 25°C).

Observation: The solutions are visually inspected for clarity, presence of undissolved
particles, or phase separation.

Quantitative Analysis (Gravimetric Method):

o For solvents in which the resin appears soluble, a saturated solution is prepared by adding
an excess of resin to the solvent and allowing it to equilibrate with agitation for a set period
(e.g., 24 hours).

o The solution is then filtered to remove any undissolved resin.
o A known volume of the clear supernatant is transferred to a pre-weighed dish.

o The solvent is evaporated under controlled conditions (e.g., in a vacuum oven at a
temperature below the resin's softening point).

o The dish is weighed again, and the mass of the dissolved resin is determined.

o Solubility is expressed in grams of resin per 100 mL of solvent.
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Solubility Determination Workflow
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Thermal Stability Assessment

Objective: To evaluate the thermal stability of HC-1310 by monitoring changes in its physical
and chemical properties upon exposure to elevated temperatures.

Methodology (based on ISO 10363):
o Sample Preparation: A sample of HC-1310 is placed in a stainless steel or glass vessel.

e Heating: The vessel is placed in a ventilated oven or a stirred oil bath maintained at a
constant elevated temperature (e.g., 175°C).

e Monitoring: At regular intervals (e.g., every 4-6 hours), the following are observed and
recorded:

o Visual Appearance: Changes in color, skin formation, fuming, phase separation, or
gelation.

o Melt Viscosity: Measured using a rotational viscometer at the test temperature.

o Softening Point: Determined using the ring-and-ball method (ASTM E28) on a sample
removed from the vessel.

o Data Analysis: The changes in viscosity, softening point, and color are plotted against time to
assess the rate of degradation.
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Thermal Stability Assessment Workflow
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Conclusion

HC-1310, as a C5 aliphatic hydrocarbon resin, demonstrates excellent solubility in a wide array
of non-polar organic solvents and good thermal stability under recommended storage
conditions. For applications requiring high-temperature processing or long-term aging, a
thorough evaluation of its stability profile is recommended using standardized testing protocols.
The data and methodologies presented in this guide provide a comprehensive framework for
understanding and further investigating the physicochemical properties of HC-1310.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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